Cas no 1524736-24-0 (2-(1H-indol-7-yl)ethanimidamide)

• Product Name: 2-(1H-indol-7-yl)ethanimidamide
• CAS No: 1524736-24-0
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 5846126
• PubChem ID: 83676133
• Update Time: 2025-07-19

2-(1H-indol-7-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-7-yl)ethanimidamide
• EN300-1770401
• 1524736-24-0

• Inchi： 1S/C10H11N3/c11-9(12)6-8-3-1-2-7-4-5-13-10(7)8/h1-5,13H,6H2,(H3,11,12)
• InChI Key： HAALCWJDTJQCNB-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=CC(CC(=N)N)=C12

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.7Ų

Additional information on 2-(1H-indol-7-yl)ethanimidamide

Comprehensive Overview of 2-(1H-indol-7-yl)ethanimidamide (CAS No. 1524736-24-0): Structure, Applications, and Research Insights

The compound 2-(1H-indol-7-yl)ethanimidamide (CAS No. 1524736-24-0) is a specialized organic molecule featuring an indole core linked to an ethanimidamide functional group. This unique structure has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and medicinal chemistry. The indole moiety is a privileged scaffold in nature, found in neurotransmitters like serotonin and numerous bioactive alkaloids, making derivatives like this compound highly relevant for targeted therapy development.

Recent studies highlight the growing demand for indole-based compounds in addressing neurodegenerative diseases and cancer research, aligning with trending searches such as "small molecule inhibitors" and "kinase modulation." Researchers are particularly interested in how the ethanimidamide group enhances binding affinity to biological targets, a topic frequently queried in AI-driven drug design platforms. The compound’s CAS number 1524736-24-0 serves as a critical identifier in chemical databases, ensuring precise tracking in high-throughput screening workflows.

Synthetic routes to 2-(1H-indol-7-yl)ethanimidamide often involve palladium-catalyzed cross-coupling or reductive amination, techniques widely discussed in organic chemistry forums. Its solubility in polar solvents like DMSO and methanol facilitates in vitro assays, a practical advantage noted in life science communities. Analytical characterization typically employs LC-MS and NMR spectroscopy, methods frequently searched by laboratory technicians and QC specialists.

Beyond pharmaceuticals, this compound’s structure-activity relationship (SAR) is explored in agrochemical innovation, responding to queries about "sustainable crop protection." Its potential role in enzyme inhibition also intersects with popular topics like "metabolic pathway engineering." However, industrial applications require rigorous toxicity profiling, a subject emphasized in regulatory compliance discussions.

In summary, 2-(1H-indol-7-yl)ethanimidamide (CAS No. 1524736-24-0) exemplifies the convergence of chemical diversity and therapeutic potential. Its study addresses both academic curiosity and industry needs, reflecting broader interests in precision medicine and green chemistry. As research evolves, this compound may emerge as a keystone in next-generation bioactive agents.